(2S,4R)-4-(4-Cyanobenzyl)pyrrolidine-2-carboxylic acid
(2S,4R)-4-(4-Cyanobenzyl)pyrrolidine-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
1266320-28-8
VCID:
VC21256950
InChI:
InChI=1S/C13H14N2O2/c14-7-10-3-1-9(2-4-10)5-11-6-12(13(16)17)15-8-11/h1-4,11-12,15H,5-6,8H2,(H,16,17)/t11-,12+/m1/s1
SMILES:
C1C(C[NH2+]C1C(=O)[O-])CC2=CC=C(C=C2)C#N
Molecular Formula:
C13H14N2O2
Molecular Weight:
230.26 g/mol
(2S,4R)-4-(4-Cyanobenzyl)pyrrolidine-2-carboxylic acid
CAS No.: 1266320-28-8
Cat. No.: VC21256950
Molecular Formula: C13H14N2O2
Molecular Weight: 230.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1266320-28-8 |
|---|---|
| Molecular Formula | C13H14N2O2 |
| Molecular Weight | 230.26 g/mol |
| IUPAC Name | (2S,4R)-4-[(4-cyanophenyl)methyl]pyrrolidin-1-ium-2-carboxylate |
| Standard InChI | InChI=1S/C13H14N2O2/c14-7-10-3-1-9(2-4-10)5-11-6-12(13(16)17)15-8-11/h1-4,11-12,15H,5-6,8H2,(H,16,17)/t11-,12+/m1/s1 |
| Standard InChI Key | XTGWBSMJMPPTAC-NEPJUHHUSA-N |
| Isomeric SMILES | C1[C@H](C[NH2+][C@@H]1C(=O)[O-])CC2=CC=C(C=C2)C#N |
| SMILES | C1C(C[NH2+]C1C(=O)[O-])CC2=CC=C(C=C2)C#N |
| Canonical SMILES | C1C(C[NH2+]C1C(=O)[O-])CC2=CC=C(C=C2)C#N |
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